Cas no 318276-75-4 (6-Cinnolinecarbonitrile)

6-Cinnolinecarbonitrile structure
6-Cinnolinecarbonitrile structure
Product Name:6-Cinnolinecarbonitrile
CAS No:318276-75-4
MF:C9H5N3
MW:155.156100988388
CID:1110762
PubChem ID:11252132
Update Time:2025-04-20

6-Cinnolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Cinnolinecarbonitrile
    • 6-Cyanocinnoline
    • HS-8854
    • DTXSID701318879
    • Cinnoline-6-carbonitrile
    • 318276-75-4
    • Inchi: 1S/C9H5N3/c10-6-7-1-2-9-8(5-7)3-4-11-12-9/h1-5H
    • InChI Key: QVZFZRFRHYQCCW-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(C#N)=CC=2C=CN=1

Computed Properties

  • Exact Mass: 155.04845
  • Monoisotopic Mass: 155.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57
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